Cas no 1007504-06-4 (ETHYL 1-PROPYL-1H-PYRAZOLE-3-CARBOXYLATE)
1007504-06-4 structure
Product Name:ETHYL 1-PROPYL-1H-PYRAZOLE-3-CARBOXYLATE
CAS No:1007504-06-4
MF:C9H14N2O2
MW:182.219662189484
CID:3431145
Update Time:2025-04-21
ETHYL 1-PROPYL-1H-PYRAZOLE-3-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
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- ETHYL 1-PROPYL-1H-PYRAZOLE-3-CARBOXYLATE
- 1H-Pyrazole-3-carboxylic acid, 1-propyl-, ethyl ester
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- Inchi: 1S/C9H14N2O2/c1-3-6-11-7-5-8(10-11)9(12)13-4-2/h5,7H,3-4,6H2,1-2H3
- InChI Key: ZAOGAUGHOLRAKQ-UHFFFAOYSA-N
- SMILES: N1(CCC)C=CC(C(OCC)=O)=N1
Computed Properties
- Exact Mass: 182.106
- Monoisotopic Mass: 182.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
ETHYL 1-PROPYL-1H-PYRAZOLE-3-CARBOXYLATE Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
1007504-06-4 (ETHYL 1-PROPYL-1H-PYRAZOLE-3-CARBOXYLATE) Related Products
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- 27258-33-9(1-Methyl-1H-pyrazole-5-carbaldehyde)
- 5744-40-1(Ethyl 1,3-dimethyl-1H-pyrazole-5-carboxylate)
- 5932-27-4(Ethyl pyrazole-3-carboxylate)
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